Cas no 1247661-77-3 (Methyl 2-[(but-2-yn-1-yl)amino]acetate)

• Product Name: Methyl 2-[(but-2-yn-1-yl)amino]acetate
• CAS No: 1247661-77-3
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 5565657
• PubChem ID: 62311717
• Update Time: 2025-05-20

Methyl 2-[(but-2-yn-1-yl)amino]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7222557
• AKOS011595537
• methyl 2-[(but-2-yn-1-yl)amino]acetate
• 1247661-77-3
• Methyl 2-[(but-2-yn-1-yl)amino]acetate

• Inchi： 1S/C7H11NO2/c1-3-4-5-8-6-7(9)10-2/h8H,5-6H2,1-2H3
• InChI Key： NURHPKVPZYZNJJ-UHFFFAOYSA-N
• SMILES： O(C)C(CNCC#CC)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 2-[(but-2-yn-1-yl)amino]acetate

Methyl 2-[(but-2-yn-1-yl)amino]acetate: A Comprehensive Overview

Methyl 2-[(but-2-yn-1-yl)amino]acetate, also known by its CAS number 1247661-77-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with the molecular formula C₈H₁₃NO₂, is characterized by its unique structure that combines an acetate group with a butynyl amino substituent. The molecule's structure is defined by the presence of a methyl ester group attached to a 2-amino acetate moiety, where the amino group is further substituted with a butynyl chain. This combination makes it a versatile compound with potential applications in drug design and chemical synthesis.

The synthesis of methyl 2-[(but-2-yn-1-yl)amino]acetate involves a series of well-established organic reactions. Typically, the compound is prepared through the alkylation of glycine methyl ester with an appropriate alkylating agent, followed by purification to isolate the final product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yield. These improvements are particularly relevant in the context of large-scale production for pharmaceutical applications.

One of the most promising areas of research involving methyl 2-[(but-2-yne-l-yllamino]acetate is its potential as a building block in drug discovery. The compound's structure allows for easy functionalization, making it an ideal candidate for exploring new therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit modulatory effects on various enzyme activities, suggesting potential applications in treating conditions such as inflammation and neurodegenerative diseases.

In addition to its role in drug discovery, methyl 2-[ (but - 2 - yne - l - yllamino ] acetate has been explored for its properties in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polymers and other advanced materials. Recent research has focused on optimizing reaction conditions to enhance the stability and functionality of these materials under various environmental conditions.

The biological activity of methyl 2-[ (but - 2 - yne - l - yllamino ] acetate has been extensively studied in recent years. Preclinical studies have demonstrated that certain derivatives exhibit potent anti-inflammatory and antioxidant properties, which could be harnessed for developing novel therapeutic agents. Furthermore, investigations into its pharmacokinetics have provided valuable insights into its absorption, distribution, metabolism, and excretion profiles, which are critical for determining its suitability as a drug candidate.

From an environmental standpoint, methyl 2-[ (but - 2 - yne - l - yllamino ] acetate has been assessed for its biodegradability and ecotoxicological effects. Studies indicate that under specific conditions, the compound undergoes rapid degradation, minimizing its environmental footprint. This information is particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, methyl 2-[ (but - 2 - yne - l - yllamino ] acetate (CAS No: 1247661–77–3) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural versatility and favorable biological properties make it an attractive target for ongoing research and development efforts. As new findings emerge from both academic and industrial laboratories, this compound continues to expand its potential impact on medicine and materials science.